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Compound of Interest

Compound Name: Dimethiodal Sodium

Cat. No.: B089858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethiodal Sodium (CAS No. 124-88-9), also known as sodium diiodomethanesulfonate, is

an organoiodine compound that has historically been utilized as a radiocontrast agent. Its high

iodine content provides excellent X-ray attenuation, making it suitable for imaging various

physiological systems. This technical guide provides a comprehensive overview of the

synthesis and characterization of Dimethiodal Sodium, including detailed experimental

protocols, a summary of its chemical and physical properties, and an exploration of its

mechanism of action as a contrast medium. The information is presented to aid researchers

and professionals in the fields of medicinal chemistry, pharmacology, and drug development in

understanding and potentially improving upon this class of compounds.

Chemical Properties and Data
Dimethiodal Sodium is a sodium salt of diiodomethanesulfonic acid. A summary of its key

chemical data is presented in the table below.
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Property Value

IUPAC Name sodium;diiodomethanesulfonate

Synonyms

Dimethiodal sodium, Sodium

diiodomethanesulfonate, Diiodomethanesulfonic

acid sodium salt

CAS Number 124-88-9

Molecular Formula CHI₂NaO₃S

Molecular Weight 369.87 g/mol

Physical Appearance (Data not readily available)

Melting Point (Data not readily available)

Solubility (Data not readily available)

Stability (Data not readily available)

Note: Detailed physical properties such as melting point, solubility, and stability are not widely

reported in readily accessible literature.

Synthesis of Dimethiodal Sodium
The primary route for the synthesis of Dimethiodal Sodium involves the reaction of iodoform

(triiodomethane) with a sulfite salt in an aqueous solution. This process yields

diiodomethanesulfonic acid, which is then converted to its sodium salt. The following

experimental protocols are based on a foundational German patent (DE581818C) which details

this synthetic pathway.[1]

Experimental Protocol 1: Synthesis using Calcium
Carbonate
This protocol describes the synthesis of the precursor, iodomethanesulfonic acid, and its

subsequent conversion to the sodium salt.

Materials:
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Iodoform (CHI₃)

Calcium Carbonate (CaCO₃)

Sodium Sulfite (Na₂SO₃), 95% purity

Water

Acetone

Methanol

Sodium Sulfate (Na₂SO₄)

Procedure:

A mixture of 500 parts by weight of iodoform, 70 parts by weight of calcium carbonate, and

340 parts by weight of 95% sodium sulfite is prepared in 3 liters of water.

The mixture is gently boiled for 24 hours with continuous stirring under reflux cooling.

After cooling, the precipitated calcium carbonate and calcium sulfate are removed by suction

filtration.

The clear filtrate is then evaporated to dryness.

The resulting powdered residue is extracted multiple times with acetone to remove any

sodium iodide byproduct.

The remaining residue is then exhaustively extracted with methanol. The sodium sulfate

formed during the reaction remains as an insoluble solid.

The methanolic solution is concentrated to yield sodium iodomethanesulfonate (a related

compound, as the patent is for iodomethanesulfonic acid and its salts). Further purification

can be achieved by recrystallization.
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Experimental Protocol 2: Synthesis using Barium
Carbonate
An alternative protocol is provided which utilizes barium carbonate.

Materials:

Iodoform (CHI₃)

Barium Carbonate (BaCO₃)

Sodium Hydrosulfite (Na₂S₂O₄)

Water

Sodium Sulfate (Na₂SO₄) solution

Procedure:

A suspension of 500 parts by weight of iodoform and 320 parts by weight of barium

carbonate is prepared in 2.5 liters of water.

A solution of 150 parts by weight of sodium hydrosulfite in 1 liter of water is added to the

suspension with heating, stirring, and reflux. The addition rate is controlled to maintain a

constant, gentle boil.

After approximately 4 hours of gentle boiling, the mixture is allowed to cool.

An amount of sodium sulfate solution equivalent to the barium carbonate used (containing

approximately 230 g of sodium sulfate) is added to the mixture.

The precipitate is removed by suction filtration to yield the product in the filtrate.

Characterization of Dimethiodal Sodium
Detailed spectroscopic and analytical characterization data for Dimethiodal Sodium is scarce

in modern literature. Standard analytical techniques would be required to confirm the identity

and purity of the synthesized compound.
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Recommended Analytical Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to

confirm the structure of the diiodomethanesulfonate anion.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the

sulfonate (S=O) and C-I bonds.

Mass Spectrometry (MS): To determine the molecular weight of the anion and confirm the

elemental composition.

Elemental Analysis: To determine the percentage composition of carbon, hydrogen, iodine,

sodium, oxygen, and sulfur.

Due to the lack of available spectral data, a logical workflow for the characterization process is

presented below.
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Logical workflow for the characterization of Dimethiodal Sodium.

Mechanism of Action as a Radiocontrast Agent
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The utility of Dimethiodal Sodium as a contrast agent is derived from the presence of two

high-atomic-number iodine atoms in its structure. The fundamental principle of action for all

iodinated contrast media is the attenuation of X-rays.

When X-rays pass through the body, they are attenuated to different degrees by various

tissues. Tissues with higher electron density, such as bone, absorb more X-rays and appear

white on a radiograph. Soft tissues have lower electron density and appear in shades of gray.

By introducing a substance with a high atomic number, like iodine, into a specific anatomical

structure (e.g., blood vessels, urinary tract), the X-ray attenuation of that structure is

significantly increased. This results in a much brighter appearance on the resulting image,

providing a clear delineation of the structure from the surrounding tissues.

The signaling pathway, in this context, is a physical interaction rather than a biological one. The

process can be visualized as follows:
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Workflow of Dimethiodal Sodium as a radiocontrast agent.

Conclusion
Dimethiodal Sodium represents an early example of an organoiodine radiocontrast agent.

While detailed characterization data is not readily available in contemporary scientific literature,

the synthetic pathway from iodoform and sodium sulfite is established. The mechanism of

action is well-understood and is based on the physical principle of X-ray attenuation by iodine.

This guide provides a foundational understanding for researchers interested in the synthesis

and application of such compounds, and highlights the need for modern analytical techniques

to be applied for a more complete characterization. Further research could focus on optimizing

the synthesis, performing a comprehensive characterization, and exploring potential
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modifications to the structure to enhance its properties as a contrast agent or for other

biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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